Cas no 923562-84-9 (1H-Pyrrolo[2,3-b]pyridine, 3-[(6-bromo-3-pyridinyl)methyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 3-[(6-bromo-3-pyridinyl)methyl]-
• CAS No: 923562-84-9
• MF: C₁₃H₁₀BrN₃
• MW: 288.142601490021
• CID: 4323477
• PubChem ID: 59593271
• Update Time: 2025-04-24

1H-Pyrrolo[2,3-b]pyridine, 3-[(6-bromo-3-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-[(6-bromo-3-pyridinyl)methyl]-
• BVDRCTGOWORXQF-UHFFFAOYSA-N
• DB-117103
• 923562-84-9
• SCHEMBL1266649
• 3-(6-Bromo-pyridin-3-ylmethyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H10BrN3/c14-12-4-3-9(7-16-12)6-10-8-17-13-11(10)2-1-5-15-13/h1-5,7-8H,6H2,(H,15,17)
• InChI Key： BVDRCTGOWORXQF-UHFFFAOYSA-N
• SMILES： C12NC=C(CC3=CC=C(Br)N=C3)C1=CC=CN=2

Computed Properties

• Exact Mass: 287.00581Da
• Monoisotopic Mass: 287.00581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines